Cas no 1357946-60-1 (6-methyl-1h-pyrazolo[3,4-d]pyridine)

• Product Name: 6-methyl-1h-pyrazolo[3,4-d]pyridine
• CAS No: 1357946-60-1
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD22380464
• CID: 1239034
• PubChem ID: 21300570
• Update Time: 2025-05-25

6-methyl-1h-pyrazolo[3,4-d]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1h-pyrazolo[3,4-d]pyridine
• AB43592
• CL3535
• CTK5G0117
• AG-H-56817
• QC-979
• 1H-Pyrazolo[3,4-b]pyridine,6-methyl-
• 6-methyl-1H-pyrazolo[4,3-c]pyridine
• SureCN1637823
• 1357946-60-1
• DB-359577
• SCHEMBL8285951
• SB33017
• QMIVYHJIRSHQDI-UHFFFAOYSA-N
• CS-0361036
• AT24664

• MDL： MFCD22380464
• Inchi： 1S/C7H7N3/c1-5-2-7-6(3-8-5)4-9-10-7/h2-4H,1H3,(H,9,10)
• InChI Key： QMIVYHJIRSHQDI-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)N=CC=2C=N1

Computed Properties

• Exact Mass: 133.063997236g/mol
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

Additional information on 6-methyl-1h-pyrazolo[3,4-d]pyridine

6-Methyl-1H-Pyrazolo[3,4-d]Pyridine: A Comprehensive Overview

The compound 6-methyl-1H-pyrazolo[3,4-d]pyridine, identified by the CAS number 1357946-60-1, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This molecule belongs to the class of pyrazolopyridines, which are known for their unique structural properties and potential applications in drug discovery. The compound's structure features a pyrazole ring fused to a pyridine ring, with a methyl group attached at the 6-position, contributing to its distinct chemical properties.

Recent studies have highlighted the importance of 6-methyl-1H-pyrazolo[3,4-d]pyridine in the development of novel therapeutic agents. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the context of kinase inhibitors and other enzyme-targeting compounds. The methyl substitution at the 6-position plays a crucial role in modulating the compound's electronic properties and enhancing its stability, making it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of 6-methyl-1H-pyrazolo[3,4-d]pyridine has been optimized through various methodologies, including microwave-assisted synthesis and catalytic processes. These advancements have not only improved the yield and purity of the compound but also opened new avenues for its large-scale production. The use of green chemistry principles in these synthetic routes has further enhanced the sustainability of the process, aligning with current trends in environmentally friendly chemical manufacturing.

In terms of applications, 6-methyl-1H-pyrazolo[3,4-d]pyridine has shown promise in several areas. Its ability to act as a ligand in metal complexes has been explored for catalytic applications, while its role as an intermediate in drug synthesis continues to be a focal point for researchers. Additionally, recent findings suggest that this compound may exhibit antioxidant and anti-inflammatory properties, further expanding its potential uses in healthcare.

The structural versatility of 6-methyl-1H-pyrazolo[3,4-d]pyridine makes it an ideal candidate for further functionalization. By introducing additional substituents or modifying existing groups, chemists can tailor its properties to suit specific applications. For instance, substituting the methyl group with other functional groups could lead to derivatives with enhanced bioavailability or improved pharmacokinetic profiles.

In conclusion, 6-methyl-1H-pyrazolo[3,4-d]pyridine stands out as a valuable compound with significant potential across multiple domains. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future developments within organic chemistry and pharmaceutical science.